Cas no 923153-65-5 (1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid)

• Product Name: 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid
• CAS No: 923153-65-5
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• MDL: MFCD08444859
• CID: 5229419
• Update Time: 2025-06-10

1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-[[(2-methoxyphenyl)amino]carbonyl]-
• 1-((2-Methoxyphenyl)carbamoyl)piperidine-3-carboxylic acid
• 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid

• MDL： MFCD08444859
• Inchi： 1S/C14H18N2O4/c1-20-12-7-3-2-6-11(12)15-14(19)16-8-4-5-10(9-16)13(17)18/h2-3,6-7,10H,4-5,8-9H2,1H3,(H,15,19)(H,17,18)
• InChI Key： ANKRHLPIURRTMK-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2OC)=O)CCCC(C(O)=O)C1

Additional information on 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid

1-(2-Methoxyphenyl)carbamoylpiperidine-3-carboxylic Acid: An Overview of Its Structure, Properties, and Applications

1-(2-Methoxyphenyl)carbamoylpiperidine-3-carboxylic acid (CAS No. 923153-65-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent advancements in the study of 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid.

Chemical Structure and Properties

The molecular formula of 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid is C₁₆H₁₉N₂O₄, with a molecular weight of approximately 307.33 g/mol. The compound features a piperidine ring linked to a carboxylic acid group and a carbamoyl group substituted with a 2-methoxyphenyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The piperidine ring is a common structural motif in many biologically active compounds, contributing to the compound's ability to interact with various biological targets. The carboxylic acid group provides the molecule with acidic properties, making it suitable for forming salts and esters. The 2-methoxyphenyl substituent adds aromatic character and can influence the compound's solubility and lipophilicity.

Synthesis Methods

The synthesis of 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid has been explored through various routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-piperidinocarboxylic acid with 2-methoxyaniline in the presence of a coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

An alternative method involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve yields. This method typically involves the coupling of 3-piperidinocarboxylic acid with 2-methoxyaniline under microwave irradiation in a suitable solvent such as dimethylformamide (DMF).

Biological Activity and Therapeutic Potential

1-(2-Methoxyphenyl)carbamoylpiperidine-3-carboxylic acid has been studied for its potential therapeutic applications in various disease areas. Recent research has focused on its activity as an inhibitor of specific enzymes and receptors involved in inflammatory processes and neurodegenerative diseases.

In one notable study, researchers investigated the anti-inflammatory properties of 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid. The compound was found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its neuroprotective effects. Studies have shown that 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. This makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic profile in humans. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects.

Further clinical studies are planned to assess its efficacy in treating specific conditions such as chronic inflammation and neurodegenerative diseases. These trials will provide valuable insights into the potential therapeutic benefits of 1-(2-methoxyphenyl)carbamoylpiperidine-3-carboxylic acid.

Conclusion

1-(2-Methoxyphenyl)carbamoylpiperidine-3-carboxylic acid (CAS No. 923153-65-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it a promising candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatments for various diseases.